Cas no 7481-83-6 (Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI))

• Product Name: Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI)
• CAS No: 7481-83-6
• MF: C₂₂H₃₄O₃
• MW: 346.503567218781
• CID: 574029
• PubChem ID: 313035
• Update Time: 2025-04-19

Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI)
• 2-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)propanoic acid
• 7481-83-6
• NSC226125
• PD118922
• NSC-226125

• Inchi： 1S/C22H34O3/c1-13(20(24)25)17-6-7-18-16-5-4-14-12-15(23)8-10-21(14,2)19(16)9-11-22(17,18)3/h4,13,15-19,23H,5-12H2,1-3H3,(H,24,25)
• InChI Key： NPBNRBWMDNZEBN-UHFFFAOYSA-N
• SMILES： OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C(=O)O)C)CCC21

Computed Properties

• Exact Mass: 346.25092
• Monoisotopic Mass: 346.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives